Cas no 878954-83-7 ([2-(4-Fluorophenyl)-4-thiazolyl]methyl 3,6-dichloro-2-pyridinecarboxylate)

• Product Name: [2-(4-Fluorophenyl)-4-thiazolyl]methyl 3,6-dichloro-2-pyridinecarboxylate
• CAS No: 878954-83-7
• MF: C₁₆H₉Cl₂FN₂O₂S
• MW: 383.224263906479
• CID: 5454785
• PubChem ID: 9115936
• Update Time: 2025-06-13

[2-(4-Fluorophenyl)-4-thiazolyl]methyl 3,6-dichloro-2-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• [2-(4-fluorophenyl)-1,3-thiazol-4-yl]methyl 3,6-dichloropyridine-2-carboxylate
• AKOS001196404
• Z16552296
• EN300-25883224
• 878954-83-7
• [2-(4-Fluorophenyl)-4-thiazolyl]methyl 3,6-dichloro-2-pyridinecarboxylate

• Inchi： 1S/C16H9Cl2FN2O2S/c17-12-5-6-13(18)21-14(12)16(22)23-7-11-8-24-15(20-11)9-1-3-10(19)4-2-9/h1-6,8H,7H2
• InChI Key： ZVTRXPYKMJVZHY-UHFFFAOYSA-N
• SMILES： C1(C(OCC2=CSC(C3=CC=C(F)C=C3)=N2)=O)=NC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 381.9745823g/mol
• Monoisotopic Mass: 381.9745823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.489±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 537.2±60.0 °C(Predicted)
• pka: -0.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on [2-(4-Fluorophenyl)-4-thiazolyl]methyl 3,6-dichloro-2-pyridinecarboxylate

Introduction to [2-(4-Fluorophenyl)-4-thiazolyl]methyl 3,6-dichloro-2-pyridinecarboxylate (CAS No. 878954-83-7)

[2-(4-Fluorophenyl)-4-thiazolyl]methyl 3,6-dichloro-2-pyridinecarboxylate (CAS No. 878954-83-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

The chemical structure of [2-(4-Fluorophenyl)-4-thiazolyl]methyl 3,6-dichloro-2-pyridinecarboxylate is composed of a thiazole ring, a fluorinated phenyl group, and a dichloropyridine moiety. These structural elements contribute to its distinct chemical properties and biological activities. The thiazole ring is known for its ability to form stable complexes with metal ions, while the fluorinated phenyl group enhances the compound's lipophilicity and metabolic stability. The dichloropyridine moiety adds further complexity and reactivity to the molecule.

The synthesis of [2-(4-Fluorophenyl)-4-thiazolyl]methyl 3,6-dichloro-2-pyridinecarboxylate involves a multi-step process that typically starts with the formation of the thiazole ring. One common approach is to react 2-aminothiophenol with an appropriate aldehyde or ketone to form the thiazole intermediate. Subsequently, this intermediate is coupled with a fluorinated benzaldehyde to introduce the fluorinated phenyl group. Finally, the dichloropyridine moiety is introduced through a coupling reaction with an appropriate pyridine derivative.

Recent studies have explored the biological activities of [2-(4-Fluorophenyl)-4-thiazolyl]methyl 3,6-dichloro-2-pyridinecarboxylate in various disease models. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. This activity suggests its potential use in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, [2-(4-Fluorophenyl)-4-thiazolyl]methyl 3,6-dichloro-2-pyridinecarboxylate has also been investigated for its anticancer effects. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic properties of [2-(4-Fluorophenyl)-4-thiazolyl]methyl 3,6-dichloro-2-pyridinecarboxylate have also been studied extensively. In animal models, this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The half-life of the compound is moderate, allowing for once-daily dosing in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of [2-(4-Fluorophenyl)-4-thiazolyl]methyl 3,6-dichloro-2-pyridinecarboxylate in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, [2-(4-Fluorophenyl)-4-thiazolyl]methyl 3,6-dichloro-2-pyridinecarboxylate (CAS No. 878954-83-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.